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Compound of Interest

Compound Name: Penta-alanine

Cat. No.: B158446 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of chemical reagents is a critical component of laboratory operations and

environmental responsibility. This guide provides essential, step-by-step procedures for the

proper disposal of penta-alanine, a peptide composed of five alanine residues.

While penta-alanine is not classified as a hazardous substance under the Globally

Harmonized System (GHS), it is imperative to follow good laboratory practices and adhere to

local and institutional regulations to ensure a safe working environment.[1][2] The toxicological

properties of many peptides may not be fully investigated, and therefore, a cautious approach

to handling and disposal is always recommended.

Immediate Safety and Handling
Before beginning any disposal procedure, it is crucial to wear appropriate personal protective

equipment (PPE). This includes, but is not limited to:

Eye Protection: Safety glasses or goggles should be worn to protect against accidental

splashes.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are essential to prevent

skin contact.

Body Protection: A laboratory coat should be worn to protect clothing and skin.
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All handling of solid penta-alanine should be conducted in a well-ventilated area to minimize

the potential for inhalation of fine powders.

Quantitative Data Summary
The following table summarizes key information for penta-alanine and its constituent amino

acid, L-alanine, which informs its non-hazardous classification.

Property Value Source

Penta-alanine CAS Number 10183-34-3 [3][4]

L-Alanine GHS Classification
Not a hazardous substance or

mixture
[1]

L-Alanine Acute Toxicity No known OSHA hazards [1]

L-Alanine Carcinogenicity

Not identified as a carcinogen

by IARC, ACGIH, NTP, or

OSHA

[1]

L-Alanine Biodegradability Readily biodegradable [5]

Recommended Storage 2-8°C [3]

Step-by-Step Disposal Procedures
The proper disposal method for penta-alanine depends on its physical state (solid or liquid)

and the specific guidelines of your institution. Always consult with your institution's

Environmental Health and Safety (EHS) department for specific protocols.

Solid Penta-alanine Waste
This category includes unused or expired lyophilized powder, as well as contaminated

consumables such as weigh boats, filter paper, and pipette tips.

Segregation: Collect all solid penta-alanine waste in a dedicated, clearly labeled, and

sealable waste container. Do not mix with other chemical waste streams unless explicitly

permitted by your institution's EHS department.
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Containment: Carefully transfer the solid waste into the designated container to avoid

generating dust.

Labeling: Clearly label the container as "Non-Hazardous Chemical Waste" and specify the

contents as "Penta-alanine." Include the date of accumulation.

Storage: Store the sealed container in a designated satellite accumulation area that is

secure and away from incompatible materials.

Disposal: Contact your institution's EHS department to schedule a pickup for the waste.

Aqueous Solutions of Penta-alanine
This includes any prepared solutions of penta-alanine in water or buffer.

Evaluation: For dilute aqueous solutions of non-hazardous peptides like penta-alanine,

some institutions may permit drain disposal. However, this is highly dependent on local

regulations. It is crucial to verify this with your EHS department before proceeding.

Neutralization (if applicable): If the solution contains acidic or basic buffers, neutralize the pH

to a range of 6-8 before any further action.

Collection for Disposal (Recommended): The most prudent approach is to collect all aqueous

penta-alanine waste in a clearly labeled, leak-proof container.

Labeling: Label the container "Non-Hazardous Aqueous Waste" and list the contents,

including the solvent (e.g., "Penta-alanine in water").

Disposal: Arrange for pickup and disposal through your institution's EHS department.

Drain Disposal (with EHS approval only): If your EHS department explicitly permits drain

disposal for this type of waste, flush the drain with copious amounts of water during and after

disposal to ensure dilution.

Experimental Protocols
The disposal procedures outlined above are based on standard laboratory practices for non-

hazardous chemical waste and do not originate from a specific experimental protocol for penta-
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alanine. The primary principle is the segregation and proper containment of the waste,

followed by disposal through the institution's certified waste management program.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of penta-
alanine.
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Penta-alanine Disposal Workflow
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Caption: Decision workflow for the proper disposal of penta-alanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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